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Compound of Interest

Compound Name:
2-(4-

Chlorophenoxy)malondialdehyde

CAS No.: 849021-40-5

Cat. No.: B1364558 Get Quote

Executive Summary
2-(4-Chlorophenoxy)malondialdehyde (CAS 849021-40-5) presents a dual-hazard profile:

high chemical reactivity due to the dialdehyde moiety and environmental persistence

characteristic of chlorinated aromatics. Unlike simple organic waste, this compound requires

strict segregation into Halogenated Waste Streams to prevent the formation of toxic byproducts

(e.g., dioxins) during downstream thermal treatment.[1]

Immediate Action Required:

Do NOT dispose of down the drain.[2][3]

Do NOT mix with strong oxidizers or acids.[1]

Segregate as "Corrosive, Toxic, Halogenated Organic."[1]

Chemical Profile & Hazard Assessment
Understanding the molecular behavior of this compound is the first step in safe disposal. The

dialdehyde functionality makes it a potent electrophile, capable of cross-linking proteins and
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modifying DNA (mutagenic potential), while the chlorophenoxy group increases lipophilicity and

environmental stability.[1]

Parameter Specification

Chemical Name 2-(4-Chlorophenoxy)malondialdehyde

CAS Number 849021-40-5

Molecular Formula C₉H₇ClO₃

Molecular Weight 198.60 g/mol

Physical State
Solid (Needle-like crystals typical of MDA

derivatives)

Primary Hazards
Corrosive (Skin/Eye Cat 1B), Sensitizer,

Suspected Mutagen

Reactivity
Electrophilic; reacts violently with strong

nucleophiles and oxidizers.[1]

Waste Code (RCRA)

Not explicitly listed (P/U list), but characteristic

D002 (Corrosive) and D022

(Chloroform/Halogenated) logic applies.[1]

Senior Scientist Insight: Treat this compound with the same rigor as you would p-chlorophenol

or pure malondialdehyde. The combination implies it can cause severe tissue damage upon

contact and poses long-term aquatic toxicity risks.[4]

Waste Segregation & Disposal Workflow
The following protocol ensures compliance with EPA standards and minimizes personnel

exposure.
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A. Solid Waste (Pure Compound)[1]
Containerization: Place the solid material in a chemically compatible container (High-Density

Polyethylene (HDPE) or Amber Glass).

Labeling: Affix a hazardous waste label clearly marked:

Chemical Name: 2-(4-Chlorophenoxy)malondialdehyde[5]

Hazards: Corrosive, Toxic, Halogenated.[1]

Disposal Stream: Transfer to the Solid Halogenated Organic Waste drum.

Note: Do not dissolve the solid in solvent solely for the purpose of disposal; this increases

waste volume unnecessarily.

B. Liquid Waste (Mother Liquors/Solutions)
Segregation: All solvents containing this compound (e.g., DCM, Ethyl Acetate, DMSO) must

go into the Halogenated Solvent Waste carboy.[1]

Critical: Even if the solvent is non-halogenated (like Methanol), the presence of the

chlorinated solute mandates the "Halogenated" classification for incineration purposes.

pH Check: If the solution is acidic (common in MDA synthesis), neutralize to pH 6–8 using

saturated Sodium Bicarbonate (NaHCO₃) before adding to the waste carboy to prevent drum

pressurization.[1]

C. Contaminated Debris (Gloves, Weigh Boats)[1]
Collect all disposable items in a double-bagged hazardous waste solid bin.

Do not place in regular trash. The residual dialdehyde can off-gas or cause contact

dermatitis to custodial staff.

D. Glassware Decontamination[1]
Primary Rinse: Rinse glassware with a minimal amount of Acetone or Dichloromethane.

Collect this rinsate as Halogenated Waste.
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Secondary Wash: Soak in a base bath (Ethanolic KOH) or use a heavy-duty detergent (e.g.,

Alconox) to degrade the aldehyde functionality.[1]

Final Rinse: Water rinse can now go down the drain.

Decision Logic: Waste Stream Selection
The following diagram illustrates the decision-making process for disposing of 2-(4-
Chlorophenoxy)malondialdehyde in various states.

Waste Material Generated

Physical State?

Solid / Pure Substance Solution / Mother Liquor Contaminated PPE/Glass

Solid Halogenated Waste
(Incineration)

Direct Pack

Contains Halogenated Solvent? Hazardous Debris Bin
(Double Bagged)

Segregate

Liquid Halogenated Waste
(High Temp Incineration)

Yes (e.g., DCM) No (e.g., MeOH)
*Solute is Chlorinated*

Click to download full resolution via product page

Figure 1: Decision matrix for waste segregation. Note that the presence of the chlorinated

solute forces all liquid mixtures into the Halogenated stream.

Spill Response Protocol
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In the event of a spill, speed and respiratory protection are paramount due to the potential for

corrosive dust or vapor generation.

PPE Required: Nitrile gloves (double-gloved), Safety Goggles, Lab Coat, and N95/P100

Respirator (if powder is aerosolized).[1]

Isolate: Evacuate the immediate area and post "Do Not Enter" signage.

Contain:

Solid Spill: Cover with a damp paper towel to prevent dust generation, then scoop into a

waste jar.[1]

Liquid Spill: Surround with absorbent pads or vermiculite. Do NOT use sawdust (potential

reaction with aldehydes).[1]

Clean: Wipe the surface with a 10% Sodium Bisulfite solution (neutralizes aldehydes)

followed by a soap and water wash.

Dispose: All cleanup materials must be treated as Solid Hazardous Waste.

Scientific Rationale: Why Incineration?
You may encounter protocols suggesting chemical oxidation (e.g., Permanganate) to treat

aldehydes.[1][6] I strongly advise against bench-top chemical treatment for this specific

compound.

Dioxin Risk: Incomplete oxidation of chlorophenoxy compounds can inadvertently generate

polychlorinated dibenzodioxins (PCDDs) if temperatures or conditions are not strictly

controlled.[1]

Operator Safety: The reaction of dialdehydes with strong oxidizers is exothermic and can

release toxic chlorine gas if acidic impurities are present.

Regulatory Compliance: Professional high-temperature incineration (>1000°C) with

scrubbers is the only method that guarantees the destruction of the chlorinated ring and the

capture of HCl gas, satisfying EPA requirements for halogenated organics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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